3-Isocyanato-2,2-dimethylbutane
Description
3-Isocyanato-2,2-dimethylbutane (C₆H₁₁NO) is an organo-isocyanate characterized by a branched aliphatic backbone. Its structure consists of a butane chain with two methyl groups at the second carbon (C2) and an isocyanate (-NCO) functional group at the third carbon (C3). This arrangement confers steric hindrance near the reactive isocyanate group, influencing its chemical behavior and physical properties.
Properties
Molecular Formula |
C7H13NO |
|---|---|
Molecular Weight |
127.18 g/mol |
IUPAC Name |
3-isocyanato-2,2-dimethylbutane |
InChI |
InChI=1S/C7H13NO/c1-6(8-5-9)7(2,3)4/h6H,1-4H3 |
InChI Key |
LRPJWPWEUDBUCU-UHFFFAOYSA-N |
Canonical SMILES |
CC(C(C)(C)C)N=C=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Reactivity and Mechanistic Considerations
The steric environment of this compound influences reaction pathways:
- Nucleophilic Reactions : The bulky C2 methyl groups hinder attack on the -NCO group, favoring substrates with smaller nucleophiles (e.g., primary amines over bulkier alcohols) .
- Elimination vs. For 3-isocyanato derivatives, similar stabilization could affect decomposition pathways under acidic conditions .
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